[2-Methyl-2-(thiophen-2-yl)cyclopropyl]methanamine

• IUPAC Name: (2-methyl-2-thiophen-2-ylcyclopropyl)methanamine
• InChI: InChI=1S/C9H13NS/c1-9(5-7(9)6-10)8-3-2-4-11-8/h2-4,7H,5-6,10H2,1H3
• InChI Key: VIJZEALGHWQUFF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1CN)C2=CC=CS2
• Molecular Formula: C9H13NS
• Molecular Weight: 167.27 g/mol
• CAS No.: 1306606-39-2

Description

2-Methyl-2-(thiophen-2-yl)cyclopropylmethanamine (MTCM) is an organic compound with a molecular formula of C7H10NS. It is a cyclic amine compound containing both a thiophene and a cyclopropyl ring. MTCM is a versatile molecule that has been used in various research applications, including organic synthesis, drug discovery, and materials science. The unique structure of MTCM makes it a valuable compound for many different scientific applications.

Scientific Research Applications

Metabolism and Detectability

• Metabolism and Detection Techniques : A study by Welter et al. (2013) investigated the metabolism of 2-Methiopropamine, a thiophene analogue of methamphetamine, and its detectability in human and rat urine. The research identified major metabolic pathways and enzymes involved in its metabolism, providing insights for drug screening protocols (Welter et al., 2013).

Synthesis and Characterization

• Synthesis of Analog Compounds : A 2018 study by Shimoga et al. described the successful synthesis of a related compound, 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine, providing a foundation for further research in synthetic chemistry (Shimoga et al., 2018).

• Chemical Sensing Applications : Research by Pedras et al. (2007) explored the use of azomethine-thiophene ligands in sensing metal ions, demonstrating potential applications in chemical sensing and molecular recognition (Pedras et al., 2007).

• Novel Derivatives for Medical Research : A study by Sniecikowska et al. (2019) focused on creating novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, aiming to develop serotonin 5-HT1A receptor-biased agonists with potential antidepressant applications (Sniecikowska et al., 2019).

Photophysical Properties

• Investigation of Luminescence Properties : Kim et al. (2021) synthesized and studied the photophysical properties of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate, revealing insights into excited-state proton transfer and quantum yield, which are important in the development of optical materials and sensors (Kim et al., 2021).

Chemosensor Development

• Development of a Chemosensor for Silver Ions : A 2012 study by Tharmaraj et al. highlighted the use of 4-methoxy-N-((thiophen-2-yl)methyl)benzenamine as a selective chemosensor for silver ions, demonstrating its potential in analytical applications (Tharmaraj et al., 2012).